![molecular formula C13H19Cl2NO2 B4675022 2-[isopropyl(methyl)amino]ethyl 2-chlorobenzoate hydrochloride](/img/structure/B4675022.png)
2-[isopropyl(methyl)amino]ethyl 2-chlorobenzoate hydrochloride
Overview
Description
2-[isopropyl(methyl)amino]ethyl 2-chlorobenzoate hydrochloride is a chemical compound that has been widely used in scientific research. It is a white crystalline powder that is soluble in water and has a molecular weight of 271.22 g/mol. This chemical compound is also known by its trade name, Fluoxetine hydrochloride, and is commonly used as an antidepressant medication. However, in
Mechanism of Action
The mechanism of action of 2-[isopropyl(methyl)amino]ethyl 2-chlorobenzoate hydrochloride involves the inhibition of the serotonin transporter (SERT) protein. SERT is responsible for the reuptake of serotonin into presynaptic neurons, which leads to a decrease in the concentration of serotonin in the synaptic cleft. By inhibiting SERT, this compound increases the concentration of serotonin in the synaptic cleft, leading to an increase in serotonin signaling.
Biochemical and Physiological Effects
The increase in serotonin signaling caused by this compound has been shown to have various biochemical and physiological effects. These effects include an improvement in mood, a reduction in anxiety, and an increase in cognitive function. It has also been shown to have neuroprotective effects and to improve the symptoms of neurodegenerative diseases such as Parkinson's and Alzheimer's.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-[isopropyl(methyl)amino]ethyl 2-chlorobenzoate hydrochloride in lab experiments is its selectivity for SERT. This selectivity allows researchers to study the effects of serotonin signaling specifically, without the interference of other neurotransmitters. However, one limitation of using this compound is its potential for off-target effects. This means that it may interact with other proteins or receptors in the brain, leading to unintended effects.
Future Directions
There are several future directions for research on 2-[isopropyl(methyl)amino]ethyl 2-chlorobenzoate hydrochloride. One area of research is the development of new SSRI drugs that are more effective and have fewer side effects. Another area of research is the study of the long-term effects of SSRI use on the brain and body. Additionally, research on the use of this compound in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's is ongoing.
Scientific Research Applications
2-[isopropyl(methyl)amino]ethyl 2-chlorobenzoate hydrochloride has been widely used in scientific research due to its pharmacological properties. It is a selective serotonin reuptake inhibitor (SSRI), which means that it inhibits the reuptake of serotonin in the brain, leading to an increase in serotonin levels. This increase in serotonin levels has been shown to have various effects on the brain and body.
properties
IUPAC Name |
2-[methyl(propan-2-yl)amino]ethyl 2-chlorobenzoate;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18ClNO2.ClH/c1-10(2)15(3)8-9-17-13(16)11-6-4-5-7-12(11)14;/h4-7,10H,8-9H2,1-3H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKTINVWXRHGBLU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C)CCOC(=O)C1=CC=CC=C1Cl.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19Cl2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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